Cas no 1806013-00-2 (2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806013-00-2
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4880433
• Update Time: 2025-09-27

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-9-7(4-15)6(1-2-14)8(5-16-9)10(12)13/h5,10H,1,3H2
• InChI Key： GFNWPAQIQWEVNY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(CC#N)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806013-00-2)

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806013-00-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile for its role in developing novel herbicides and fungicides. The incorporation of difluoromethyl groups is known to improve the efficacy of agrochemicals, addressing growing concerns about pesticide resistance and environmental sustainability.

The compound's cyano and chloromethyl moieties further expand its utility in medicinal chemistry. For instance, it serves as a key building block for kinase inhibitors, which are pivotal in cancer therapy. With the rise of personalized medicine, the search for small molecule inhibitors has intensified, and CAS No. 1806013-00-2 is increasingly referenced in patents and academic publications.

From a synthetic perspective, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile is synthesized via multi-step reactions involving halogenation and cyanation. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR. Quality control is a recurring topic in forums and search queries, reflecting the compound's niche yet growing relevance.

Environmental and regulatory considerations also shape discussions around this compound. As industries shift toward green chemistry, researchers explore safer alternatives to traditional chlorinated intermediates. The difluoromethyl group, in particular, is praised for its balance of reactivity and reduced ecological impact, aligning with global trends in sustainable chemistry.

In summary, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806013-00-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span agrochemicals, pharmaceuticals, and material science, making it a compound of enduring interest. As research progresses, its role in addressing challenges like drug resistance and crop yield optimization will likely expand, solidifying its place in the scientific lexicon.